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Compound of Interest

Compound Name: DL-AP5 Sodium salt

Cat. No.: B1141302 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of DL-AP5 Sodium salt, a competitive NMDA receptor antagonist. By following these

procedural steps, you can minimize risk and ensure the integrity of your experiments.

Personal Protective Equipment (PPE)
When handling DL-AP5 Sodium salt, a comprehensive approach to personal protection is

crucial. Although some suppliers classify it as a non-hazardous substance, others indicate a

moderate health hazard. Therefore, a cautious and thorough approach to PPE is

recommended.

Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

glasses with side shields.

Protects eyes from splashes or

dust particles of DL-AP5

Sodium salt.

Hand Protection

Protective gloves. For brief

contact, a glove with a

protection class of 3 or higher

(breakthrough time >60

minutes according to EN 374)

is advised.[1]

Prevents skin contact. Regular

examination of gloves for wear

and tear is essential.[1]

Skin and Body
Laboratory coat, overalls, and

a PVC apron.

Provides a barrier against

accidental spills and

contamination of personal

clothing.[1]

Respiratory

Use in a well-ventilated area.

[1] Respirators may be

necessary when engineering

and administrative controls are

inadequate to prevent

exposure.[1]

Minimizes inhalation of dust

particles.

Emergency Procedures: First Aid
In the event of accidental exposure to DL-AP5 Sodium salt, immediate and appropriate first

aid is critical. The following table outlines the recommended first aid measures.

First Aid Measures for DL-AP5 Sodium Salt Exposure[2]

Safety Operating Guide
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers to ensure

thorough rinsing. Remove contact lenses if

present. A prompt call to a physician is advised.

[2]

Skin Contact

Rinse the affected skin area thoroughly with

large amounts of water. Remove any

contaminated clothing and shoes. A physician

should be called.[2]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[2]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician for guidance.[2]

Operational and Disposal Plans
Proper handling, storage, and disposal of DL-AP5 Sodium salt are essential for maintaining a

safe laboratory environment and ensuring the quality of the compound.

Handling and Storage
DL-AP5 Sodium salt is a hygroscopic solid, meaning it can absorb moisture from the air,

which may cause it to become sticky.[3] While this should not affect its performance, it is

recommended to store the material in a sealed container.[3]

Handling and Storage Guidelines

Safety Operating Guide

Check Availability & Pricing
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Aspect Recommendation

General Handling

Avoid all personal contact, including inhalation.

[1] Do not eat, drink, or smoke when handling

the compound.[1] Wash hands thoroughly with

soap and water after handling.[1] Use in a well-

ventilated area.[1] Keep containers securely

sealed when not in use.[1]

Storage

Store at room temperature and desiccate.[3][4]

For solutions, it is best to prepare them fresh for

use on the same day.[3] If storage of a solution

is necessary, it can be stored at -20°C for up to

one month.[3] Before use, allow the solution to

equilibrate to room temperature and ensure no

precipitate has formed.[3]

Spill Response Protocol
In the event of a spill, a quick and organized response is necessary to contain the material and

prevent exposure.

Spill Cleanup Procedures

Safety Operating Guide

Check Availability & Pricing
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Spill Size Protocol

Minor Spills

Remove all sources of ignition.[1] Clean up

spills immediately.[1] Avoid contact with skin and

eyes.[1] Use personal protective equipment.[1]

Employ dry clean-up procedures and avoid

generating dust.[1] Place the spilled material

into a suitable, labeled container for waste

disposal.[1]

Major Spills

This is a moderate hazard situation.[1] Advise

personnel in the area of the spill.[1] Alert

emergency responders, providing the location

and nature of the hazard.[1] Control personal

contact by wearing protective clothing.[1]

Prevent the spillage from entering drains or

water courses by any available means.[1]

Recover the product wherever possible.[1]

Disposal Plan
Proper disposal of DL-AP5 Sodium salt and its containers is essential to prevent

environmental contamination and comply with regulations.

Disposal Guidelines

Safety Operating Guide

Check Availability & Pricing
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Waste Type Disposal Method

Unused Product

Dispose of the substance in accordance with all

applicable country, federal, state, and local

regulations.[2]

Contaminated Packaging

Conduct recycling or disposal in accordance

with prevailing country, federal, state, and local

regulations.[2] Empty containers may retain

residual dust that could be explosive under

certain conditions.[1] Therefore, do not cut, drill,

grind, or weld such containers.[1] Ensure these

activities are not performed near full, partially

empty, or empty containers without proper

workplace safety authorization.[1]

Visual Workflow Guides
To further clarify the procedural steps for handling DL-AP5 Sodium salt, the following

diagrams illustrate the standard operating procedure and the emergency response for a

chemical spill.

Safety Operating Guide
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Standard Operating Procedure for Handling DL-AP5 Sodium Salt

Preparation

Handling

Post-Handling

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Well-Ventilated Work Area

3. Weigh DL-AP5 Sodium Salt

4. Prepare Solution (if required)

5. Conduct Experiment

6. Clean Work Area

7. Store Unused Compound or Dispose of Waste

8. Remove PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling DL-AP5 Sodium Salt.

Safety Operating Guide
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Emergency Spill Response for DL-AP5 Sodium Salt

Spill Identified

1. Assess Spill Size

Minor Spill Major Spill

2b. Don Appropriate PPE for Cleanup

If Minor

2a. Evacuate Area & Alert Others

If Major

3a. Call Emergency Responders

7. Report Incident

3b. Contain Spill

4. Clean Up Spill Using Dry Methods

5. Dispose of Waste in Labeled Container

6. Decontaminate Area

Click to download full resolution via product page

Caption: Emergency Spill Response for DL-AP5 Sodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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